Cas no 2021400-90-6 (2-fluoro-2-(1H-pyrazol-4-yl)acetic acid)

2-Fluoro-2-(1H-pyrazol-4-yl)acetic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure combines a pyrazole ring with a fluoro-substituted acetic acid moiety, offering unique reactivity and potential as a building block for bioactive compounds. The fluorine atom enhances metabolic stability and binding affinity, making it valuable in drug discovery for optimizing pharmacokinetic properties. The pyrazole core provides a versatile scaffold for further functionalization, enabling the synthesis of diverse heterocyclic compounds. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure reproducibility in synthetic applications.
2-fluoro-2-(1H-pyrazol-4-yl)acetic acid structure
2021400-90-6 structure
Product Name:2-fluoro-2-(1H-pyrazol-4-yl)acetic acid
CAS No:2021400-90-6
MF:C5H5FN2O2
MW:144.103804349899
CID:6232806
PubChem ID:165960933
Update Time:2025-10-18

2-fluoro-2-(1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid
    • EN300-1139256
    • 2021400-90-6
    • Inchi: 1S/C5H5FN2O2/c6-4(5(9)10)3-1-7-8-2-3/h1-2,4H,(H,7,8)(H,9,10)
    • InChI Key: YWBAOWUUJMMKOV-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1C=NNC=1

Computed Properties

  • Exact Mass: 144.03350557g/mol
  • Monoisotopic Mass: 144.03350557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66Ų

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Additional information on 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid

Comprehensive Overview of 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid (CAS No. 2021400-90-6): Properties, Applications, and Industry Insights

The compound 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid (CAS No. 2021400-90-6) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a fluorinated pyrazole derivative, it serves as a critical building block in drug discovery, particularly in the development of kinase inhibitors and metabolic modulators. Its molecular formula, C5H5FN2O2, combines a pyrazole ring with a fluoroacetic acid moiety, enabling selective interactions with biological targets.

Recent studies highlight the growing demand for fluorinated heterocycles like 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid in precision medicine. Researchers are exploring its potential in cancer therapeutics, where its ability to modulate enzyme activity aligns with trends in personalized treatment. The compound’s carboxylic acid group further allows for facile derivatization, making it a preferred intermediate in small-molecule drug synthesis. Industry reports indicate a surge in patents involving similar structures, reflecting its commercial relevance.

From a synthetic chemistry perspective, CAS 2021400-90-6 exemplifies innovations in green chemistry. Modern protocols emphasize solvent-free reactions or aqueous-phase catalysis to produce this compound, addressing environmental concerns. Its stability under physiological conditions also makes it suitable for prodrug design, a hot topic in AI-driven drug development forums. Computational models frequently cite fluoropyrazoles for their optimal ADME properties (absorption, distribution, metabolism, excretion), a key focus in preclinical research.

The agrochemical sector leverages 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid as a precursor for herbicides with enhanced selectivity. Its fluorine atom improves lipid solubility, facilitating plant membrane penetration—a feature discussed in sustainable agriculture webinars. Regulatory agencies have flagged fluorinated compounds as lower-risk alternatives to traditional pesticides, aligning with global ESG (Environmental, Social, and Governance) goals.

Analytical characterization of CAS 2021400-90-6 typically involves HPLC-MS and NMR spectroscopy, with fragmentation patterns widely documented in open-access journals. This transparency supports reproducibility, a pillar of the FAIR data principles (Findable, Accessible, Interoperable, Reusable) advocated by academic consortia. Suppliers often highlight its ≥95% purity, catering to stringent GMP standards required in clinical trials.

Emerging discussions in bioconjugation chemistry suggest applications for 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid in antibody-drug conjugates (ADCs). Its carboxylate group enables stable linker formation, a technique trending in targeted cancer therapy hashtags. Meanwhile, material scientists investigate its metal-chelating potential for catalytic applications, broadening its industrial utility beyond life sciences.

In summary, 2-fluoro-2-(1H-pyrazol-4-yl)acetic acid (CAS No. 2021400-90-6) represents a nexus of innovation across disciplines. Its dual role in pharmaceutical intermediates and agrochemicals underscores the convergence of chemistry and sustainability—a narrative increasingly prioritized in investor briefings and SEO-optimized scientific content.

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